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Compound of Interest

2,2-Dimethyl-N-
Compound Name: )
phenylpropanamide

Cat. No.: B372301

A Toxicological Deep Dive: Pivalanilide and Its
Analogs

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and development, a thorough understanding of
the toxicological profile of candidate compounds is paramount. This guide provides a
comparative toxicological assessment of Pivalanilide and related compounds, offering insights
into their potential hazards. While comprehensive data for Pivalanilide remains limited in
publicly accessible literature, this analysis draws upon available information for structurally
similar anilides and the known toxicological properties of its constituent chemical moieties to
provide a predictive overview.

Executive Summary

Pivalanilide, an N-phenyl amide derivative, is structurally related to a class of compounds with
a wide range of biological activities. Its toxicological profile is not extensively characterized in
the public domain. However, by examining its structural components—a pivaloyl group and an
aniline moiety—and comparing it to related anilide compounds, we can infer potential
toxicological concerns. The primary areas of interest for the toxicological assessment of
Pivalanilide and its analogs include acute toxicity, genotoxicity, and cytotoxicity. A key
consideration is the potential for in vivo hydrolysis of the amide bond, which would release
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aniline, a compound with a well-documented toxicological profile, including hematotoxicity and
genotoxicity.

Acute Toxicity

Acute toxicity data, typically represented by the median lethal dose (LD50), is a critical starting
point for assessing the short-term hazard of a compound. While no specific LD50 value for
Pivalanilide has been found in the reviewed literature, data for the structurally related
compound Acetanilide (N-phenylacetamide) provides a valuable benchmark.

Molecular Hazard
CAS . Acute Oral o
Compound Structure Weight ( Classificati
Number LD50 (Rat)
g/mol ) on
Harmful if
swallowed
(H302),
Causes skin
E, Data Not irritation
Pivalanilide L 6625-74-7 177.24 ]
Available (H315),
Causes
serious eye
irritation
(H319)[1]
Harmful if
- . 1959 mg/kg
Acetanilide P 103-84-4 135.17 swallowed
bw[2]
(H302)
N,N-diethyl-2-
(j 806.9 N
phenylaceta o 2431-96-1 191.27 Not Classified
mide T mg/kg[3]

Table 1: Comparative Acute Oral Toxicity of Pivalanilide and Related Compounds.

Genotoxicity
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Genotoxicity assessment is crucial for identifying compounds that can damage genetic
material, potentially leading to carcinogenesis. Standard assays for genotoxicity include the
bacterial reverse mutation assay (Ames test) and the in vivo micronucleus assay.

In Vivo .
) Genotoxicity
Compound Ames Test Result Micronucleus .
Classification
Assay
Pivalanilide Data Not Available Data Not Available Not Classified
- ] ) Not Considered
Acetanilide Negative[2] Negative[2] ]
Genotoxic[2]
Aniline (potential Negative (in most N Suspected of causing
) ) Positive[4][5] )
metabolite) studies) genetic defects

Table 2: Comparative Genotoxicity of Pivalanilide and Related Compounds.

While Acetanilide is generally considered non-genotoxic, the potential for Pivalanilide to
hydrolyze to aniline raises concerns. Aniline has been shown to induce micronuclei in the bone
marrow of mice, indicating its potential to cause chromosomal damage in vivo.[4][5]

Cytotoxicity

Cytotoxicity assays measure the toxicity of a compound to cells. The half-maximal inhibitory
concentration (IC50) is a common metric used to quantify a substance's potency in inhibiting a
specific biological or biochemical function.

Compound Cell Line IC50
) N HepG2 (Human Liver Cancer )
Pivalanilide ] Data Not Available
Cell Line)
. HepG2 (Human Liver Cancer )
Acetanilide ] Data Not Available
Cell Line)

Table 3: Comparative Cytotoxicity of Pivalanilide and Related Compounds.
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Specific cytotoxicity data for Pivalanilide and Acetanilide on relevant cell lines like HepG2 were
not found in the reviewed literature.

Potential Toxicological Signhaling Pathways

The toxicity of anilide compounds can be mediated through various cellular pathways. A
significant concern with Pivalanilide is its potential metabolism to aniline. Aniline is known to
induce oxidative stress, which can trigger a cascade of downstream signaling events leading to
cellular damage and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2,2-Dimethyl-N-phenylpropanamide | C11H15NO | CID 81103 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

+ 3. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b372301?utm_src=pdf-body-img
https://www.benchchem.com/product/b372301?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Pivalanilide
https://pubchem.ncbi.nlm.nih.gov/compound/Pivalanilide
https://hpvchemicals.oecd.org/ui/handler.axd?id=5dd3359f-e67e-49ce-92b3-de0706cba0a5
https://www.researchgate.net/publication/287039911_Evaluation_of_short_term_toxicities_arising_due_to_the_accidental_ingestion_and_handling_of_N_N-_diethyl-2-phenyl_acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 4. Activity of aniline in the mouse bone marrow micronucleus assay - PubMed
[pubmed.ncbi.nim.nih.gov]

o 5. Effects of aniline hydrochloride in the mouse bone marrow micronucleus test after oral
administration - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [toxicological comparison of Pivalanilide and related
compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b372301#toxicological-comparison-of-pivalanilide-and-
related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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